![molecular formula C10H15NO2 B2710339 2-Amino-3-methoxy-2-phenylpropan-1-ol CAS No. 1339019-88-3](/img/structure/B2710339.png)
2-Amino-3-methoxy-2-phenylpropan-1-ol
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Overview
Description
2-Amino-3-methoxy-2-phenylpropan-1-ol is a chemical compound with the CAS Number: 1339019-88-3 . It has a molecular weight of 181.23 . The compound is also available in the form of a hydrochloride salt, with the CAS Number: 2225147-20-4 and a molecular weight of 217.7 .
Molecular Structure Analysis
The InChI code for 2-Amino-3-methoxy-2-phenylpropan-1-ol isInChI=1S/C10H15NO2/c1-13-8-10(11,7-12)9-5-3-2-4-6-9/h2-6,12H,7-8,11H2,1H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram. Physical And Chemical Properties Analysis
2-Amino-3-methoxy-2-phenylpropan-1-ol is stored at a temperature of 4°C . The hydrochloride form of the compound is a powder .Scientific Research Applications
Enzymatic Resolution and Asymmetric Synthesis
The enzymatic resolution of 3-amino-3-phenylpropan-1-ol derivatives has been explored for the asymmetric synthesis of pharmaceuticals. A study utilized Candida antarctica lipase A (CAL-A) for the transesterification of 3-amino-3-phenyl-1-tert-butyldimethylsilyloxy-propan-1-ol, leading to a valuable intermediate for the production of (S)-dapoxetine with high enantiomeric excess (Oliver Torre, V. Gotor‐Fernández, & V. Gotor, 2006).
Antimalarial Activity
Research into 2-amino-3-arylpropan-1-ols has shown their potential in antimalarial applications. Compounds prepared through the elaboration of trans-4-aryl-3-chloro-β-lactams and further processed into 1-(2,3-diaminopropyl)-1,2,3-triazoles exhibited moderate antimalarial activity against chloroquine-sensitive and resistant strains of Plasmodium falciparum (M. D’hooghe et al., 2011).
Solid-Phase Synthesis of Oligonucleotide Glycoconjugates
The compound has been utilized in the solid-phase synthesis of oligonucleotide glycoconjugates, serving as a key building block for introducing diverse glycosyl groups. This application underscores its role in advancing biochemical research and therapeutic development (Johanna Katajisto, P. Heinonen, & H. Lönnberg, 2004).
Immunomodulatory Effects
2-Substituted 2-aminopropane-1,3-diols have been synthesized and evaluated for their immunosuppressive effects, providing insights into their potential for treating autoimmune diseases and facilitating organ transplantation (M. Kiuchi et al., 2000).
Antibacterial and Antioxidant Properties
The synthesis of new 1-(4-substituted-phenyl)-1-alkyl(aryl)-2-phenyl-3-piperidinopropan-1-ols and their evaluation for antibacterial and antioxidant properties highlight the compound's relevance in developing new therapeutic agents (Н. К. Гаспарян et al., 2011).
Antiplasmodial Activity
The compound's derivatives have been investigated for antiplasmodial activity, showcasing its utility in combating malaria by synthesizing 1-aminopropan-2-ols with significant efficacy against Plasmodium falciparum strains (A. Robin et al., 2007).
Safety and Hazards
properties
IUPAC Name |
2-amino-3-methoxy-2-phenylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-13-8-10(11,7-12)9-5-3-2-4-6-9/h2-6,12H,7-8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVKXIVOQRGJRCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(CO)(C1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methoxy-2-phenylpropan-1-ol | |
CAS RN |
1339019-88-3 |
Source
|
Record name | 2-amino-3-methoxy-2-phenylpropan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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